Cas no 62040-07-7 (Pyrazolo[1,5-a]quinoxaline-3-carboxylic acid, 4-amino-, ethyl ester)

• Product Name: Pyrazolo[1,5-a]quinoxaline-3-carboxylic acid, 4-amino-, ethyl ester
• CAS No: 62040-07-7
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 459903
• PubChem ID: 71390467
• Update Time: 2025-04-19

Pyrazolo[1,5-a]quinoxaline-3-carboxylic acid, 4-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]quinoxaline-3-carboxylic acid, 4-amino-, ethyl ester
• ethyl 4-aminopyrazolo[1,5-a]quinoxaline-3-carboxylate
• DTXSID70812374
• 62040-07-7
• 4-aminopyrazolo-[1,5-a]quinoxaline-3-carboxylic acid, ethyl ester
• QBSGKNCZKCEKGE-UHFFFAOYSA-N
• 4-aminopyrazolo[1,5-a]quinoxaline-3-carboxylic acid, ethyl ester

• Inchi： 1S/C13H12N4O2/c1-2-19-13(18)8-7-15-17-10-6-4-3-5-9(10)16-12(14)11(8)17/h3-7H,2H2,1H3,(H2,14,16)
• InChI Key： QBSGKNCZKCEKGE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C3C=CC=CC=3N=C(C2=1)N)=O

Computed Properties

• Exact Mass: 256.09616
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 82.51